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Technical Support Center: PZT Actuators
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on mitigating the degradation of PZT (lead

zirconate titanate) actuators when operated under high electric fields.

Troubleshooting Guides
This section addresses common issues encountered during experiments involving PZT

actuators.

Issue 1: No or Reduced Actuator Displacement

Symptom: The actuator does not produce the expected displacement or shows no

movement at all when a voltage is applied.

Possible Causes & Solutions:

Improper Electrical Connection: Ensure the actuator is correctly connected to the power

supply with the correct polarity. Check for loose or broken connections. A good practice is

to measure the capacitance of the actuator; a significantly reduced or zero capacitance

reading may indicate a damaged or disconnected device.[1]

Mechanical Restriction: Verify that the actuator's movement is not obstructed. Check for

any mechanical impediments or excessive preload that might be hindering its expansion
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and contraction.

Actuator Damage: The piezoelectric ceramic may be cracked or otherwise damaged due

to over-voltage, excessive mechanical stress, or thermal shock. Visually inspect the

actuator for any signs of physical damage. Measuring the capacitance can also help

diagnose damage; a change in capacitance often indicates a compromised actuator.[1]

Loss of Polarization: The piezoelectric properties of the actuator can be diminished or lost

if subjected to a high negative electric field, excessive temperatures, or high compressive

forces.[2] If depolarization is suspected, the actuator may need to be re-poled, which

typically involves applying a high DC electric field at an elevated temperature. Consult the

manufacturer's specifications for the appropriate poling procedure.

Issue 2: Inconsistent or Unstable Actuator Performance

Symptom: The actuator's displacement varies over time, or its behavior is erratic.

Possible Causes & Solutions:

Self-Heating: High-frequency operation can lead to self-heating of the PZT material, which

in turn affects its piezoelectric properties and can lead to thermal breakdown.[2] Monitor

the actuator's temperature during operation. If it exceeds the manufacturer's

recommended limits, reduce the operating frequency or voltage, or implement a cooling

solution.

Hysteresis and Creep: PZT materials naturally exhibit hysteresis (the displacement

depends on the history of the applied voltage) and creep (a slow change in displacement

over time under a constant voltage). For high-precision applications, using a closed-loop

control system with position feedback can compensate for these effects.

Environmental Factors: Changes in ambient temperature and humidity can affect actuator

performance.[3][4][5] Maintaining a stable operating environment is crucial for consistent

results. High humidity, in particular, can lead to electrochemical degradation and dielectric

breakdown.[2][4] Consider using hermetically sealed actuators or protective coatings in

humid environments.[2][4]

Issue 3: Actuator Failure or Short Circuit

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://support.piezo.com/article/131-troubleshooting
https://www.ctscorp.com/Resources/Blog/Typical-Failures-for-Multilayer-Actuators
https://www.ctscorp.com/Resources/Blog/Typical-Failures-for-Multilayer-Actuators
https://utoronto.scholaris.ca/server/api/core/bitstreams/96dfd2cb-f1fb-456e-8992-9affb8ea677f/content
https://flora.tech/reliability-of-piezoelectric-actuators/
https://www.researchgate.net/publication/306090234_Effect_of_temperature_humidity_and_crack_initiation_on_properties_of_PZT_micro-actuator
https://www.ctscorp.com/Resources/Blog/Typical-Failures-for-Multilayer-Actuators
https://flora.tech/reliability-of-piezoelectric-actuators/
https://www.ctscorp.com/Resources/Blog/Typical-Failures-for-Multilayer-Actuators
https://flora.tech/reliability-of-piezoelectric-actuators/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14246246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Symptom: The actuator ceases to function, and there may be an electrical short circuit.

Possible Causes & Solutions:

Dielectric Breakdown: This can be caused by excessive voltage, high humidity leading to

electromigration of metal ions, or pre-existing microcracks in the ceramic.[4] Always

operate the actuator within its specified voltage range and in a controlled humidity

environment.

Mechanical Failure (Cracking): PZT ceramics are brittle and susceptible to cracking under

high tensile or shear stress.[4] This can be caused by uneven loading, torsion, bending, or

voltage spikes that generate substantial inertial forces.[2] Ensure even loading and apply a

mechanical preload to keep the ceramic in compression.[2][6]

Electrochemical Degradation: Under a DC voltage, especially in the presence of humidity,

electrochemical reactions can occur, leading to material migration and eventual short-

circuiting.[2]

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of PZT actuator degradation under high electric fields?

A1: The primary causes are a combination of electrical, mechanical, and environmental factors.

High electric fields can lead to dielectric breakdown and material fatigue. Mechanically, PZT

ceramics are brittle and prone to cracking under tensile and shear stresses.[4] Environmentally,

high temperatures can cause performance degradation and depolarization, while high humidity

can lead to electrochemical degradation and electrical breakdown.[2][4]

Q2: How can I extend the lifetime of my PZT actuator?

A2: To extend the lifetime, you should:

Operate within specified limits: Do not exceed the recommended voltage, temperature, and

mechanical load ratings.

Apply a mechanical preload: This is crucial for dynamic applications to ensure the ceramic

always remains in compression.[2][6] A preload of around 15 MPa is often recommended for
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dynamic operation.[7][8]

Control the operating environment: Maintain a stable temperature and low humidity. For

humid environments, use hermetically sealed actuators or protective coatings.[2][4]

Ensure proper mounting: Avoid uneven loading, torsion, and bending forces that can create

stress concentrations and lead to cracking.[2]

Use smooth drive signals: Avoid voltage spikes that can generate large inertial forces and

damage the actuator.[2]

Q3: What is the effect of temperature on PZT actuator performance?

A3: Temperature has a significant impact. Initially, an increase in temperature can lead to an

increase in piezoelectric properties and displacement.[3] However, higher temperatures can

lead to decreased displacement under a constant preload, and operating above the Curie

temperature will cause a complete loss of piezoelectric properties.[3] High operating

frequencies can cause self-heating, which can degrade performance and lead to thermal

breakdown.[2] For some soft PZT ceramics, properties may remain stable up to 150°C but

degrade rapidly above 250°C.[9]

Q4: How does humidity affect PZT actuators?

A4: High humidity is detrimental to PZT actuators. It can lead to the migration of metal ions

within the material (electromigration), which can cause dielectric breakdown and failure.[4] The

presence of humidity can significantly accelerate degradation.[5] Using protective coatings or

hermetically sealed actuators is recommended for operation in humid environments.[4]

Q5: Are PZT actuators suitable for applications in drug development?

A5: Yes, PZT actuators are used in various medical and drug development applications due to

their precision, fast response, and compact size.[10] They are utilized in micropumps for

precise fluid delivery, nanodosing systems, cell manipulation, and high-precision positioning of

instrumentation in medical imaging and laser surgery.[10][11][12]

Quantitative Data Summary
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The following tables summarize key quantitative data related to PZT actuator performance and

degradation.

Table 1: Effect of Temperature on PZT Properties

Parameter Temperature Range Observation

Piezoelectric Properties (d₃₃,

k₃₃)
Increasing Temperature General increase in values.[3]

Capacitance Increasing Temperature Increases.[3]

Displacement (no load) Increasing Temperature Increases.[3]

Displacement (with preload) Increasing Temperature

Initially increases, then

decreases at higher

temperatures.[3]

Performance Stability (Soft

PZT)
Below 150°C Properties remain stable.[9]

Performance Degradation (Soft

PZT)
Above 250°C

Rapid degradation of

properties.[9]

Table 2: Recommended Operating and Preload Conditions

Parameter Recommended Value Rationale

Mechanical Preload (Dynamic) 15 MPa

To compensate for dynamic

forces and prevent tensile

stress.[7][8]

Mechanical Preload (Static) Should not exceed 30 MPa
To avoid mechanical

depolarization.[7]

Preload Spring Stiffness < 10% of actuator stiffness
To minimize the loss of

displacement.[13][14]

Tensile Load Limit
5-10% of compressive load

limit

PZT ceramics are weak under

tension.[13]
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Experimental Protocols
Protocol 1: Measurement of Actuator Displacement

Objective: To accurately measure the displacement of a PZT actuator as a function of the

applied voltage.

Methodology:

Setup:

Mount the PZT actuator on a stable, vibration-isolated platform.

Position a non-contact displacement sensor, such as a laser displacement sensor or a

capacitive sensor, to measure the movement of the actuator's tip. A Linear Variable

Differential Transformer (LVDT) can also be used.[15]

Connect the actuator to a high-voltage amplifier controlled by a function generator or a

data acquisition (DAQ) system.

Procedure:

Apply a sinusoidal or triangular voltage waveform to the actuator, starting with a low

amplitude and frequency.

Simultaneously record the applied voltage and the output from the displacement sensor

using an oscilloscope or the DAQ system.

Gradually increase the voltage amplitude to the desired level, ensuring it does not

exceed the actuator's maximum rating.

Plot the displacement as a function of the applied voltage to observe the actuator's

response and hysteresis loop.

Protocol 2: Accelerated Lifetime Testing

Objective: To evaluate the long-term reliability of a PZT actuator under cyclic loading.
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Methodology:

Setup:

Mount the actuator in a test fixture that allows for the application of a constant

mechanical preload.

Connect the actuator to a high-power amplifier capable of delivering a continuous high-

frequency voltage signal.

Implement a monitoring system to record the actuator's displacement, temperature, and

electrical properties (e.g., capacitance, impedance) at regular intervals.[16]

Procedure:

Apply the desired mechanical preload to the actuator. A preload of around 18 MPa has

been used in some studies.[16]

Drive the actuator with a sinusoidal voltage at a high frequency (e.g., 2000 Hz) to

accelerate the test.[16] The voltage range should be representative of the intended

application.

Continuously monitor the actuator's temperature and use cooling if necessary to prevent

overheating.

Periodically pause the test to measure the actuator's stroke and other properties to track

any degradation over billions of cycles.[16]

Visualizations
Below are diagrams illustrating key concepts and workflows related to PZT actuator

troubleshooting and operation.
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Troubleshooting Workflow: Reduced Displacement

Symptom:
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Issue Found

Capacitance within Spec?

Check for Mechanical
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Yes
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No

Resolve Obstruction
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Visible Damage?
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(High Temp/Negative Field Exposure?)
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Consult Manufacturer for
Re-poling Procedure

Click to download full resolution via product page

Caption: Troubleshooting workflow for reduced or no actuator displacement.
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Key Degradation Pathways in PZT Actuators

High Electric Field
Dielectric Breakdown
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Caption: Interrelated pathways leading to PZT actuator degradation and failure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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